Cas no 101936-07-6 (Phenol,2,2'-benzylidenebis[4-chloro- (6CI))

• Product Name: Phenol,2,2'-benzylidenebis[4-chloro- (6CI)
• CAS No: 101936-07-6
• MF: C₁₉H₁₄Cl₂O₂
• MW: 345.219263553619
• CID: 192200
• PubChem ID: 3064037
• Update Time: 2025-04-19

Phenol,2,2'-benzylidenebis[4-chloro- (6CI) Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(5-chloro-2-hydroxyphenyl)-phenylmethyl]phenol
• PHENYL-BIS(2-HYDROXY-5-CHLOROPHENYL)METHANE
• 2,2'-Benzylidenebis(4-chlorophenol)
• 4,4'-Dichlor-2,2'-benzyliden-di-phenol
• 4,4'-dichloro-2,2'-benzylidene-di-phenol
• AC1MI6WT
• ACMC-1BVC6
• BRN 3423188
• CTK4A0441
• Phenyl bis(2-hydroxy-5-chlorophenyl)methane
• Phenyl-bis-(5-chlor-2-hydroxy-phenyl)-methan
• SureCN51604
• 101936-07-6
• DTXSID00144392
• Phenol, 2,2'-benzylidenebis(4-chloro-
• SCHEMBL51604
• 4-06-00-06970 (Beilstein Handbook Reference)
• Phenol,2,2'-benzylidenebis[4-chloro- (6CI)

• Inchi： 1S/C19H14Cl2O2/c20-13-6-8-17(22)15(10-13)19(12-4-2-1-3-5-12)16-11-14(21)7-9-18(16)23/h1-11,19,22-23H
• InChI Key： MCUFGOMRZPVMKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)C1C=C(C=CC=1O)Cl)O

Computed Properties

• Exact Mass: 344.03722
• Monoisotopic Mass: 344.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46